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Compound of Interest

Compound Name: Heptyl acetate

Cat. No.: B091129 Get Quote

An In-depth Technical Guide to Heptyl Acetate
For Researchers, Scientists, and Drug Development Professionals

Heptyl acetate (C9H18O2), also known as acetate C-7, is the ester formed from the

condensation of 1-heptanol and acetic acid.[1] It is a colorless liquid soluble in alcohol and is

recognized for its characteristic woody, fruity, rum-like odor and a spicy, floral taste.[1] This

compound is utilized as a fruit essence flavoring in food products and as a scent component in

perfumes.[1] In addition to its role in the flavor and fragrance industry, heptyl acetate serves as

a solvent for resins and coatings and is used as a reagent or solvent in organic synthesis.[2]

Chemical Formula and Structure
The chemical formula for heptyl acetate is C9H18O2.[1][2][3][4] Its structure consists of a

heptyl group attached to an acetate moiety.

IUPAC Name: heptyl acetate[5]

SMILES: CCCCCCCOC(=O)C[5]

InChI: InChI=1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3[4][5]

InChIKey: ZCZSIDMEHXZRLG-UHFFFAOYSA-N[4][5]
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The physical and chemical properties of heptyl acetate are summarized in the table below for

easy reference and comparison.

Property Value Source(s)

Molecular Formula C9H18O2 [1][2][3][4]

Molar Mass 158.24 g/mol [1][2][3][5]

Appearance Colorless liquid [2][3][5]

Density 0.886 g/mL at 25 °C [2]

Melting Point -50 °C (-58 °F; 223 K) [1][3]

Boiling Point
192 to 193 °C (378 to 379 °F;

465 to 466 K)
[1][2][3]

Flash Point 68 °C (154 °F) [3][5]

Refractive Index n20/D 1.412 - 1.418 [2][3]

Solubility
Soluble in alcohol and ether;

insoluble in water.
[5]

Vapor Density 5.5 (vs air) [6]

Vapor Pressure 12 mmHg (73 °C) [6]

CAS Number 112-06-1 [2][4]

Experimental Protocols
Synthesis of Heptyl Acetate via Fischer Esterification

Heptyl acetate can be synthesized through the Fischer esterification of heptan-1-ol with acetic

acid, using a strong acid catalyst such as sulfuric acid.[3]

Materials:

1-Heptanol

Glacial Acetic Acid
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Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

To a round-bottom flask, add 1-heptanol and an excess of glacial acetic acid (e.g., 5

equivalents).[7]

Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the stirred

mixture.[8]

Attach a reflux condenser to the flask and heat the mixture to reflux for 2-4 hours. The

reaction progress can be monitored using thin-layer chromatography (TLC) or gas

chromatography (GC).[7]

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash it sequentially with water, saturated

sodium bicarbonate solution to neutralize the excess acid, and finally with brine.[7]

Dry the organic layer over anhydrous sodium sulfate.[7]

Filter to remove the drying agent and purify the crude product by distillation to obtain pure

heptyl acetate.[7][8]
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Visualization
Below is a diagram representing the chemical structure of heptyl acetate, generated using the

DOT language.
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Caption: Chemical structure of heptyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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